Cas no 1803607-82-0 (3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride)

3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride
- 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol;hydrochloride
- 3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride
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- Inchi: 1S/C9H13N3O2.ClH/c13-9(3-4-10-5-9)8-11-7(12-14-8)6-1-2-6;/h6,10,13H,1-5H2;1H
- InChI Key: JAYNKANINYRRED-UHFFFAOYSA-N
- SMILES: Cl.OC1(C2=NC(C3CC3)=NO2)CNCC1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 234
- Topological Polar Surface Area: 71.2
3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B431575-100mg |
3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol Hydrochloride |
1803607-82-0 | 100mg |
$ 295.00 | 2022-06-07 | ||
Enamine | EN300-180874-5.0g |
3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride |
1803607-82-0 | 95% | 5.0g |
$2277.0 | 2023-02-16 | |
A2B Chem LLC | AW11122-2.5g |
3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride |
1803607-82-0 | 95% | 2.5g |
$1655.00 | 2024-04-20 | |
A2B Chem LLC | AW11122-5g |
3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride |
1803607-82-0 | 95% | 5g |
$2432.00 | 2024-04-20 | |
A2B Chem LLC | AW11122-1g |
3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride |
1803607-82-0 | 95% | 1g |
$862.00 | 2024-04-20 | |
A2B Chem LLC | AW11122-10g |
3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride |
1803607-82-0 | 95% | 10g |
$3589.00 | 2024-04-20 | |
1PlusChem | 1P01BEQA-5g |
3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride |
1803607-82-0 | 95% | 5g |
$2565.00 | 2025-03-19 | |
Enamine | EN300-180874-0.1g |
3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride |
1803607-82-0 | 95% | 0.1g |
$272.0 | 2023-09-19 | |
TRC | B431575-50mg |
3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol Hydrochloride |
1803607-82-0 | 50mg |
$ 210.00 | 2022-06-07 | ||
A2B Chem LLC | AW11122-250mg |
3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride |
1803607-82-0 | 95% | 250mg |
$445.00 | 2024-04-20 |
3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride Related Literature
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Jingjing Chang,Kok Leong Chang,Chunyan Chi,Jie Zhang J. Mater. Chem. C, 2014,2, 5397-5403
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2. Stabilization and compressive strain effect of AuCu core on Pt shell for oxygen reduction reaction†Jinhua Yang,Xiaojun Chen,Xianfeng Yang,Jackie Y. Ying Energy Environ. Sci., 2012,5, 8976-8981
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Zhen Wang,Hong Wang,Chengjie Wang,Xu Yang Anal. Methods, 2019,11, 5017-5022
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Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
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Seokjin Moon,Yuh Hijikata Phys. Chem. Chem. Phys., 2019,21, 12112-12120
Additional information on 3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride
Exploring the Potential of 3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride (CAS No. 1803607-82-0) in Modern Research
In the rapidly evolving field of pharmaceutical and chemical research, 3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride (CAS No. 1803607-82-0) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropyl and oxadiazole moieties, is gaining attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which combines a pyrrolidin-3-ol backbone with a 1,2,4-oxadiazole ring, offering diverse possibilities for molecular interactions.
The compound's CAS number 1803607-82-0 serves as a critical identifier in databases, ensuring precise tracking in scientific literature and regulatory documents. Its hydrochloride salt form enhances solubility, making it more amenable to biological studies. Recent trends in AI-driven drug discovery and computational chemistry have further spotlighted such compounds, as they are often screened for bioactivity against targets like G-protein-coupled receptors (GPCRs) or enzymes. Users frequently search for terms like "oxadiazole derivatives in medicine" or "pyrrolidine-based drug candidates," reflecting the growing curiosity around this chemical space.
One of the most compelling aspects of 3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride is its potential role in addressing neurological disorders. The pyrrolidine scaffold is a common feature in central nervous system (CNS) therapeutics, while the oxadiazole ring is known for its metabolic stability. This combination aligns with current research priorities, such as neuroprotection and cognitive enhancement, topics frequently queried in academic and industry circles.
From a synthetic chemistry perspective, the incorporation of a cyclopropyl group introduces steric constraints that can fine-tune the compound's binding affinity. This feature is especially relevant in the design of selective inhibitors, a hot topic in precision medicine. Searches for "small molecule modulators" or "structure-activity relationship (SAR) studies" often lead to discussions about such structurally nuanced compounds.
In addition to its pharmacological potential, CAS No. 1803607-82-0 is also a subject of interest in material science. The 1,2,4-oxadiazole ring's electron-deficient nature makes it a candidate for organic electronics, such as light-emitting diodes (OLEDs). This interdisciplinary appeal underscores the compound's versatility, bridging gaps between life sciences and advanced materials.
As the scientific community continues to explore 3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride, its synthetic routes and scalability remain key discussion points. Optimizing its production for high-throughput screening or clinical trials is a frequent focus in forums and publications. The compound's patent landscape and commercial availability are also common search queries, highlighting its translational value.
In summary, 3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride represents a fascinating intersection of chemical innovation and therapeutic potential. Its multifaceted applications—from drug development to material engineering—make it a standout subject in contemporary research. With ongoing advancements in AI-aided molecular design and green chemistry, this compound is poised to remain a topic of vibrant discussion and discovery.
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